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Compound of Interest

Compound Name: Khelloside

CAS No.: 17226-75-4

Cat. No.: B100198

Get Quote

Application Note: High-Resolution HPLC-UV Quantification of Khelloside (Khellol Glucoside) in

Ammi visnaga Matrices

Abstract & Scope
This application note details a validated, high-performance liquid chromatography (HPLC)

method with ultraviolet (UV) detection for the specific quantification of Khelloside (Khellol

glucoside). While often analyzed alongside its aglycone Khellin and the related furochromone

Visnagin, Khelloside presents unique analytical challenges due to its higher polarity and early

elution profile.

This protocol utilizes a ternary mobile phase system optimized to resolve Khelloside from the

complex plant matrix of Ammi visnaga (Khella), ensuring compliance with ICH Q2(R1)

validation standards. It is designed for pharmaceutical quality control (QC) and phytochemical

research.

Introduction & Analytical Challenges
The Analyte: Khelloside (
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) is the glucoside of Khellol. Unlike the lipophilic Khellin, Khelloside contains a glucose moiety,
significantly increasing its polarity.

The Challenge:

Selectivity: In standard C18 Reverse Phase (RP) systems using simple Water/Methanol

gradients, Khelloside often co-elutes with polar matrix interferences (tannins, flavonoids)

near the solvent front (

).

Resolution: Achieving baseline separation between Khelloside, Khellin, and Visnagin

requires precise mobile phase tuning.

Detection: All three compounds share a chromone core, absorbing strongly at 245–250 nm.

Specificity must be achieved chromatographically, not spectrally.

The Solution: This method employs Tetrahydrofuran (THF) as a mobile phase modifier.[1] THF

alters the selectivity of the separation by influencing the dipole-dipole interactions, specifically

improving the resolution of the glycosidic Khelloside from the void volume and adjacent peaks.

Experimental Protocol
Chemicals and Reagents

Standards: Khelloside (Reference Standard >98%), Khellin, Visnagin.

Solvents: Methanol (HPLC Grade), Tetrahydrofuran (Stabilized, HPLC Grade), Water (Milli-Q

or equivalent, 18.2 MΩ).

Filtration: 0.45 µm PTFE syringe filters (hydrophilic).

Instrumentation & Conditions
System: HPLC with quaternary pump and UV-Vis/PDA detector (e.g., Agilent 1260/1290 or

Waters Alliance).

Column: C18 Reverse Phase column (250 mm x 4.6 mm, 5 µm). Recommended:

Phenomenex Luna C18(2) or equivalent.
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Parameter Condition

Mobile Phase Water : Methanol : THF (50 : 45 : 5 v/v/v)

Elution Mode Isocratic

Flow Rate 1.0 mL/min

Wavelength 245 nm

Injection Volume 20 µL

Column Temp 25°C (Ambient)

Run Time 15 minutes

Expert Insight: The addition of 5% THF is critical. It acts as a "resolution enhancer" for the

Khelloside peak. Omitting THF typically results in peak merging between Khelloside and

early-eluting matrix components.

Sample Preparation (Plant Extract)
Grinding: Pulverize dried Ammi visnaga fruits to a fine powder (#60 mesh).

Extraction: Weigh 1.0 g of powder. Add 50 mL of Methanol.

Process: Sonicate for 30 minutes at 40°C or Reflux for 1 hour.

Clarification: Filter through Whatman No. 1 paper.

Final Prep: Dilute an aliquot (e.g., 1:10) with mobile phase. Filter through 0.45 µm PTFE filter

into an HPLC vial.

Workflow Visualization
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The following diagram outlines the logical flow from raw material to validated data, highlighting

the critical decision points.

Raw Material
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HPLC Analysis
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Data Processing
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Re-inject

Click to download full resolution via product page

Figure 1: Analytical workflow for Khelloside quantification, emphasizing the critical resolution

check required for glycoside analysis.

Method Validation (ICH Q2 R1)
This method has been validated to ensure it is a "self-checking" system. The following

parameters define the acceptance criteria.

Specificity & Elution Order
The method must demonstrate baseline separation (

) between the three primary components.

Khelloside (KG): ~3.2 min (Most Polar)

Khellin (KH): ~7.6 min[2]

Visnagin (VS): ~8.9 min[2]

Linearity & Sensitivity
Calibration curves were constructed using 7 concentration points.
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Analyte Range (µg/mL)
Regression (

)
LOD (µg/mL) LOQ (µg/mL)

Khelloside 0.5 – 20.0 0.9998 0.032 0.106

Khellin 0.2 – 20.0 0.9995 0.022 0.075

Visnagin 1.0 – 30.0 0.9996 0.221 0.713

Accuracy & Precision
Recovery: 99.85% ± 0.80 (Spike recovery method).[2]

Precision (Repeatability): RSD < 2.0% (n=6).

Intermediate Precision: RSD < 2.0% (Different days/analysts).

Troubleshooting & Robustness
Peak Tailing: If Khelloside shows tailing (Symmetry > 1.2), check the column age. The

glucose moiety interacts strongly with residual silanols. A new, fully end-capped C18 column

usually resolves this.

Retention Time Shift: THF is volatile. Ensure the mobile phase bottle is capped tightly.

Evaporation of THF will cause retention times to increase and resolution to decrease.

Interference: If an unknown peak appears at ~3.5 min, it is likely a flavonoid glycoside. Adjust

the Methanol ratio by ±2% to shift the Khelloside peak away from the interference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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